N-(3-cyanothiophen-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(3-cyanothiophen-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C19H21N3O3S2/c1-13-9-14(2)12-22(11-13)27(24,25)17-5-3-15(4-6-17)18(23)21-19-16(10-20)7-8-26-19/h3-8,13-14H,9,11-12H2,1-2H3,(H,21,23)
• InChI Key: FMTYAJVROJCCLG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CS3)C#N)C
• Molecular Formula: C19H21N3O3S2
• Molecular Weight: 403.5 g/mol

Description

N-(3-cyanothiophen-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide, also known as DMTB, is a compound that has been synthesized for its potential application in scientific research. DMTB has been shown to have a unique mechanism of action, which makes it a promising candidate for various biochemical and physiological studies.

Scientific Research Applications

Synthesis and Characterization

• Tritium Labeling : Compounds with benzamide functionality have been successfully labeled with tritium using an organoiridium catalyst for studies in medicinal chemistry, highlighting their potential in drug development and pharmacokinetic studies (Yang Hong et al., 2015).

Biological Applications

• Antitumor Activity : Certain benzamide derivatives have shown significant in vitro antitumor activity against various cancer cell lines, underscoring their potential in cancer therapy (Asmaa M. Fahim & Mona A. Shalaby, 2019).
• Pro-apoptotic Indapamide Derivatives : Synthesis of benzamide derivatives from indapamide has led to compounds demonstrating proapoptotic activity in melanoma cell lines, suggesting a route to novel anticancer agents (Ö. Yılmaz et al., 2015).

Chemical Sensing

• Colorimetric Sensing of Fluoride Anions : A study on benzamide derivatives revealed their ability to undergo a color transition in the presence of fluoride anions, enabling their use as colorimetric sensors (E. A. Younes et al., 2020).

Material Science

• Polymer Synthesis : Compounds containing benzamide groups have been utilized in the synthesis of novel polymides with high thermal stability, indicating their application in materials science (Y. Imai et al., 1984).

Catalysis

• Baeyer–Villiger Oxidation : A sulfonated Schiff base dimethyltin(IV) coordination polymer, derived from benzamide compounds, has been used as a catalyst for the Baeyer–Villiger oxidation of ketones under environmentally friendly conditions (L. Martins et al., 2016).